Cas no 890597-25-8 (3-(4-Acetyl-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid)

3-(4-Acetyl-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid structure

890597-25-8 structure

Product Name:3-(4-Acetyl-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid

CAS No:890597-25-8

MF:C₁₁H₁₆N₂O₃

MW:224.256342887878

CID:1086610

PubChem ID:2984081

Update Time:2025-04-20

3-(4-Acetyl-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-Acetyl-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
- 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid(SALTDATA: FREE)
- 3-(4-acetyl-3,5-dimethylpyrazol-1-yl)butanoic acid
- AKOS016040037
- SMR000082701
- 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)butanoicacid
- VU0508579-1
- CBKinase1_024274
- NCGC00061069-02
- CBKinase1_011874
- AKOS000270515
- 3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)butanoic
- SCHEMBL15330758
- MFCD06008200
- F3083-0094
- MLS000100378
- CHEMBL1485066
- DTXSID30388085
- HMS2300I22
- 890597-25-8
- MDL： MFCD06008200
- Inchi： 1S/C11H16N2O3/c1-6(5-10(15)16)13-8(3)11(9(4)14)7(2)12-13/h6H,5H2,1-4H3,(H,15,16)
- InChI Key： UHEKEXSWYZMSDA-UHFFFAOYSA-N
- SMILES： OC(CC(C)N1C(C)=C(C(C)=O)C(C)=N1)=O

Computed Properties

Exact Mass: 224.11609238g/mol
Monoisotopic Mass: 224.11609238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 72.2Å²

Experimental Properties

Density: 1.21
Boiling Point: 386°C at 760 mmHg
Flash Point: 187.2°C
Refractive Index: 1.556

3-(4-Acetyl-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Related Literature

1. Ambidentate coordination in hydrogen bonded dimethyl sulfoxide, (CH3)2SO⋯H3O+, and in dichlorobis(dimethyl sulfoxide) palladium(ii) and platinum(ii) solid solvates, by vibrational and sulfur K-edge X-ray absorption spectroscopy†

Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
2. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
3. Always a matter of interpretation: inferring student knowledge and understanding from research data

Chem. Educ. Res. Pract., 2017,18, 7-12
4. An automated in-chip-catalytic–spectrophotometric method for determination of copper(ii) using a multisyringe flow injection analysis-multipumping flow system†

Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
5. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550

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